Cas no 118807-82-2 (Ethyl N-(4-methoxy-2-nitrophenyl)glycinate)

• Product Name: Ethyl N-(4-methoxy-2-nitrophenyl)glycinate
• CAS No: 118807-82-2
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• MDL: MFCD12728166
• CID: 2146827
• Update Time: 2025-05-22

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-methoxy-2-nitrophenyl)glycinate
• (4-methoxy-2-nitro-phenylamino)-acetic acid ethyl ester
• Ethyl (4-methoxy-2-nitrophenyl)glycinate
• RWYHVGNATMSJDE-UHFFFAOYSA-N
• Ethyl N-(4-methoxy-2-nitrophenyl)glycinate

• MDL： MFCD12728166
• Inchi： 1S/C11H14N2O5/c1-3-18-11(14)7-12-9-5-4-8(17-2)6-10(9)13(15)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： RWYHVGNATMSJDE-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC(=CC=1[N+](=O)[O-])OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 292
• Topological Polar Surface Area: 93.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-(4-methoxy-2-nitrophenyl)glycinate

Comprehensive Overview of Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2)

Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure combines a 4-methoxy-2-nitrophenyl group with an ethyl glycinate moiety, making it a versatile building block for nitroaromatic derivatives. This compound has garnered significant attention due to its role in synthesizing UV-absorbing agents, photoactive materials, and bioconjugation reagents, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for Ethyl N-(4-methoxy-2-nitrophenyl)glycinate has surged, driven by its applications in drug discovery and precision agriculture. Researchers frequently search for "CAS 118807-82-2 solubility," "synthesis of nitroaromatic glycinate esters," and "4-methoxy-2-nitrophenyl derivatives uses," reflecting its relevance in optimizing reaction yields and environmental compatibility. The compound’s nitro group and methoxy substitution contribute to its stability and reactivity, enabling innovations in catalysis and molecular imaging.

From a technical perspective, Ethyl N-(4-methoxy-2-nitrophenyl)glycinate exhibits a melting point range of 85–90°C and is soluble in common organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO). These properties make it ideal for high-throughput screening and combinatorial chemistry. Industry professionals often inquire about "CAS 118807-82-2 MSDS" and "ethyl glycinate ester stability," underscoring the need for safe handling and storage protocols. Notably, its low toxicity profile aligns with the growing emphasis on eco-friendly chemical design.

The compound’s photolabile characteristics have also sparked interest in controlled-release systems and photopharmacology. Recent studies explore its potential in light-triggered drug delivery, addressing queries like "how does 4-methoxy-2-nitrophenyl glycinate interact with UV light?" Innovations in biodegradable polymers further leverage its nitro-to-amine reduction pathways, a hotspot in circular economy research.

In summary, Ethyl N-(4-methoxy-2-nitrophenyl)glycinate (CAS No. 118807-82-2) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to green chemistry principles and emerging technologies ensures its continued prominence in industrial and academic settings. For researchers seeking "nitrophenyl glycinate suppliers" or "CAS 118807-82-2 applications," this compound remains a cornerstone for innovation.